![molecular formula C15H14FN3O3S B5637430 3-(7,8-dihydro-1,6-naphthyridin-6(5H)-ylcarbonyl)-4-fluorobenzenesulfonamide](/img/structure/B5637430.png)
3-(7,8-dihydro-1,6-naphthyridin-6(5H)-ylcarbonyl)-4-fluorobenzenesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of related naphthyridine derivatives involves various chemical reactions, including the Sandmeyer and Balz-Schiemann reactions for introducing fluoro, chloro, and cyano groups at specific positions. An efficient synthesis method for 5,6-dihydrodibenzo[b,h][1,6]naphthyridines has also been achieved through reactions between 2-(N-propargylamino)benzaldehydes and arylamines in the presence of CuBr2, indicating the versatility in synthesizing naphthyridine derivatives (Matsumoto et al., 1984); (Muthukrishnan et al., 2016).
Molecular Structure Analysis
Molecular structure analysis of naphthyridine derivatives reveals the critical role of substituents in determining the compound's properties. For example, the crystal structure of a naphthyridin-2(1H)-one derivative demonstrated antiproliferative activity towards breast cancer cell lines, highlighting the importance of structural characterization in identifying potential biological activities (Guillon et al., 2017).
Chemical Reactions and Properties
Naphthyridine derivatives undergo various chemical reactions, leading to the synthesis of compounds with significant antibacterial and antitumor activities. For instance, the synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid demonstrates the compound's role as an intermediate in producing biologically active anticancer drugs (Zhang et al., 2019).
properties
IUPAC Name |
3-(7,8-dihydro-5H-1,6-naphthyridine-6-carbonyl)-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FN3O3S/c16-13-4-3-11(23(17,21)22)8-12(13)15(20)19-7-5-14-10(9-19)2-1-6-18-14/h1-4,6,8H,5,7,9H2,(H2,17,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPOKHVIZWSOFEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=CC=C2)C(=O)C3=C(C=CC(=C3)S(=O)(=O)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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